Cas no 939759-25-8 (Benzyl 3-bromoazetidine-1-carboxylate)

Benzyl 3-bromoazetidine-1-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent at the 3-position of the azetidine ring, enabling further functionalization through cross-coupling or nucleophilic substitution reactions. The benzyloxycarbonyl (Cbz) protecting group enhances stability while allowing selective deprotection under mild conditions. This reagent is particularly valuable in the preparation of azetidine-containing scaffolds, which are increasingly explored in drug discovery due to their conformational rigidity and bioisosteric potential. Its well-defined reactivity profile makes it a reliable intermediate for constructing complex molecules, including bioactive compounds and agrochemicals.

Benzyl 3-bromoazetidine-1-carboxylate structure

939759-25-8 structure

Product Name:Benzyl 3-bromoazetidine-1-carboxylate

CAS No:939759-25-8

MF:C₁₁H₁₂BrNO₂

MW:270.122482299805

MDL:MFCD09026509

CID:69601

PubChem ID:16244497

Update Time:2025-05-26

Benzyl 3-bromoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Benzyl 3-bromoazetidine-1-carboxylate
- 1-Azetidinecarboxylic acid, 3-bromo-, phenylmethyl ester
- 3-BROMO-1-AZETIDINECARBOXYLIC ACID BENZYL ESTER
- 1-cbz-3-bromoazetidine
- 3-Bromo-azetidine-1-carboxylic acid benzyl ester
- Benzyl 3-bromo-1-azetidinecarboxylate
- SB10268
- FCH1738291
- OR317303
- AX8037553
- ST2419138
- W9644
- 759B258
- Phenylmethyl 3-bromo-1-azetidinecarboxylate (ACI)
- 3-Bromo-azetidine-1-carboxylic acid benzylester
- CS-0049844
- 939759-25-8
- SCHEMBL23137496
- DTXSID40585720
- AS-33517
- Benzyl3-bromoazetidine-1-carboxylate
- SY097069
- MFCD09026509
- AKOS015839348
- EN300-3314966
- MDL： MFCD09026509
- Inchi： 1S/C11H12BrNO2/c12-10-6-13(7-10)11(14)15-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
- InChI Key： SUBBMOROFINEHA-UHFFFAOYSA-N
- SMILES： O=C(N1CC(Br)C1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 269.00514g/mol
Monoisotopic Mass: 269.00514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.2
Topological Polar Surface Area: 29.5

Experimental Properties

Density: 1.546
Boiling Point: 355.2°C at 760 mmHg
Flash Point: 355.2 °C at 760 mmHg
Refractive Index: 1.61

Benzyl 3-bromoazetidine-1-carboxylate Pricemore >>

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